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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for Methyl 2-bromo-3-methylbenzoate. It

is intended to serve as a critical resource for professionals in research, scientific, and drug

development fields, offering detailed information on its hazard profile, relevant experimental

protocols, and a logical framework for its classification.

GHS Hazard Classification Summary
Methyl 2-bromo-3-methylbenzoate has been classified under GHS based on notifications to

the European Chemicals Agency (ECHA) C&L Inventory. The aggregated information from

multiple notifiers has established the following hazard classifications.
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Precautionary Statements
A comprehensive set of precautionary statements (P-statements) has been associated with the

handling of Methyl 2-bromo-3-methylbenzoate to ensure safety.[1][2] These statements

provide guidance on prevention, response, storage, and disposal.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P321: Specific treatment (see supplemental first aid instruction on this label).

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Physicochemical and Toxicological Data
While specific quantitative toxicological data such as LD50 or LC50 values for Methyl 2-
bromo-3-methylbenzoate are not readily available in the public domain, the following physical

and chemical properties have been reported.
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Property Value

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol

CAS Number 131001-86-0

Appearance
Colorless to light yellow to light orange clear

liquid

Boiling Point 267.4 ± 20.0 °C (Predicted)

Flash Point 115.5 °C

Density 1.433 ± 0.06 g/cm³

Water Solubility Slightly soluble in water

Vapor Pressure 0.008 mmHg at 25°C

Experimental Protocols for GHS Classification
The GHS classification of Methyl 2-bromo-3-methylbenzoate is based on standardized

experimental protocols, likely following the Organization for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals. The following sections detail the

principles of the methodologies that would be employed to determine the observed hazards.

Skin Irritation (OECD Guideline 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method is a preferred alternative to animal testing for identifying skin irritants.

Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the

biochemical and physiological properties of the upper layers of human skin.[3] The test

chemical is applied topically to the RhE tissue. Skin irritation is identified by its ability to

decrease cell viability below a defined threshold.[4]

Methodology:

Tissue Preparation: Reconstituted human epidermis models are pre-incubated.
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Test Substance Application: The test substance is applied to the surface of the RhE tissue

for a defined period (e.g., 60 minutes).[4]

Incubation and Rinsing: Following exposure, the tissue is thoroughly rinsed and incubated

for a post-exposure period (e.g., 42 hours) to allow for the development of cytotoxic

effects.[4]

Viability Assessment: Cell viability is measured using a vital dye such as MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). The enzymatic conversion of MTT

to a colored formazan salt by viable cells is quantified spectrophotometrically.

Classification Criteria: A substance is classified as a skin irritant (Category 2) if the mean

tissue viability is reduced to ≤ 50% of the negative control.[3][4]

Eye Irritation (OECD Guideline 405: Acute Eye
Irritation/Corrosion)
This in vivo test is conducted when in vitro data is insufficient. It is performed sequentially to

minimize animal use.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal, typically an albino rabbit, with the untreated eye serving as a control.[1][5] The

degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at

specific intervals.[5]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Initial Test: A single animal is initially tested.

Test Substance Application: A measured amount of the test substance is instilled into the

conjunctival sac of one eye.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[6] The

severity of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) is

scored.
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Confirmatory Test: If a corrosive or severe irritant effect is not observed, the response is

confirmed in up to two additional animals.[6]

Classification Criteria: The classification as an eye irritant (Category 2) is based on the

severity and reversibility of the observed lesions within a 21-day observation period.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Tract Irritation)
The classification for STOT SE 3 is based on evidence of respiratory tract irritation.

Principle: This classification is based on reliable evidence from human experience or specific

animal studies showing transient irritant effects on the respiratory tract.[7]

Methodology:

Human Evidence: This can include occupational exposure data or case reports where

individuals exhibit symptoms of respiratory irritation such as coughing, pain, choking, and

breathing difficulties.[7]

Animal Studies (OECD Guideline 436: Acute Inhalation Toxicity): While primarily designed

for acute toxicity, this guideline can provide evidence of respiratory tract irritation.[8]

Exposure: Animals are exposed to the substance via inhalation for a defined period.

Observation: Clinical signs of respiratory irritation are observed during and after

exposure.

Pathology: Microscopic examination of the respiratory tract can provide evidence of

irritation.[8]

Classification Criteria: The substance is classified as STOT SE, Category 3, with the hazard

statement "May cause respiratory irritation" if there is sufficient evidence of transient

respiratory irritant effects.

GHS Classification Workflow
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The following diagram illustrates the logical workflow for the GHS hazard classification of a

chemical substance like Methyl 2-bromo-3-methylbenzoate, based on the available data and

established criteria.
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Caption: GHS classification workflow for Methyl 2-bromo-3-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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